Cas no 57021-58-6 (Benzo[b]thiophene-2-carboxamide, 4,5,6,7-tetrahydro-)

• Product Name: Benzo[b]thiophene-2-carboxamide, 4,5,6,7-tetrahydro-
• CAS No: 57021-58-6
• MF: C₉H₁₁NOS
• MW: 181.254740953445
• MDL: MFCD00460789
• CID: 4460377
• PubChem ID: 12231507
• Update Time: 2025-06-07

Benzo[b]thiophene-2-carboxamide, 4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxamide, 4,5,6,7-tetrahydro-
• BUTTPARK 145\08-48
• 4,5,6,7-Tetrahydro-1-benzothiophene-2-carboxamide
• 4,5,6,7-Tetrahydrobenzo[b]thiophene-2-carboxamide
• CS-0160925
• MDTDPEHJGYVJHS-UHFFFAOYSA-N
• BUTTPARK 145 8-48
• DTXSID20481559
• AS-9043
• AKOS008977454
• SCHEMBL2461710
• Z68590921
• 57021-58-6
• C75673
• MFCD00460789
• 4,5,6,7-tetrahydro-2-benzothiophene carboxamide

• MDL： MFCD00460789
• Inchi： 1S/C9H11NOS/c10-9(11)8-5-6-3-1-2-4-7(6)12-8/h5H,1-4H2,(H2,10,11)
• InChI Key： MDTDPEHJGYVJHS-UHFFFAOYSA-N
• SMILES： S1C(C(N)=O)=CC2=C1CCCC2

Computed Properties

• Exact Mass: 181.05613515g/mol
• Monoisotopic Mass: 181.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.3Ų

Additional information on Benzo[b]thiophene-2-carboxamide, 4,5,6,7-tetrahydro-

Comprehensive Overview of Benzo[b]thiophene-2-carboxamide, 4,5,6,7-tetrahydro- (CAS No. 57021-58-6)

Benzo[b]thiophene-2-carboxamide, 4,5,6,7-tetrahydro- (CAS No. 57021-58-6) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its tetrahydrobenzo[b]thiophene core, is a derivative of benzothiophene, a scaffold known for its diverse biological activities. Researchers are increasingly exploring its potential applications due to its unique structural properties and functional versatility.

The molecular structure of Benzo[b]thiophene-2-carboxamide, 4,5,6,7-tetrahydro- features a saturated tetrahydro ring fused to a benzothiophene moiety, which enhances its stability and reactivity. This makes it a valuable intermediate in the synthesis of more complex molecules. Its carboxamide group further expands its utility, enabling interactions with various biological targets. Such characteristics have led to its investigation in drug discovery, particularly for conditions like inflammation and metabolic disorders.

In recent years, the demand for heterocyclic compounds like Benzo[b]thiophene-2-carboxamide has surged, driven by their role in developing novel therapeutics. Searches for "benzothiophene derivatives" and "tetrahydrobenzo[b]thiophene applications" have spiked, reflecting growing interest in their pharmacological potential. Additionally, its relevance in organic electronics and material science has been highlighted, with studies exploring its use in semiconductor materials and photovoltaic devices.

From a synthetic perspective, CAS No. 57021-58-6 is often synthesized via cyclization reactions or catalytic hydrogenation of its aromatic counterpart. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, as impurities can significantly impact downstream applications. This has led to innovations in green chemistry approaches, aligning with the global push for sustainable chemical processes.

The compound's bioactivity is another area of intense study. Preliminary studies suggest that Benzo[b]thiophene-2-carboxamide, 4,5,6,7-tetrahydro- may modulate specific enzymatic pathways, making it a candidate for drug repurposing. Its potential as a kinase inhibitor or GPCR ligand has also been explored, though further clinical validation is required. These findings resonate with trending searches like "benzothiophene in drug discovery" and "tetrahydro derivatives for therapeutics."

Beyond pharmaceuticals, CAS No. 57021-58-6 has found niche applications in agrochemicals and flavor/fragrance industries. Its structural motif is leveraged to design compounds with enhanced bioactivity and environmental compatibility. This aligns with the increasing consumer demand for eco-friendly agrochemicals and sustainable fragrance ingredients, topics frequently queried in scientific and industrial forums.

Quality control and analytical characterization of Benzo[b]thiophene-2-carboxamide, 4,5,6,7-tetrahydro- are critical for ensuring its efficacy and safety. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. Such rigorous standards are essential for meeting regulatory requirements, particularly in pharmaceutical manufacturing and industrial applications.

In summary, Benzo[b]thiophene-2-carboxamide, 4,5,6,7-tetrahydro- (CAS No. 57021-58-6) is a multifaceted compound with broad-ranging implications. Its significance spans drug development, material science, and industrial chemistry, making it a subject of ongoing research and innovation. As scientific inquiries into "benzothiophene-based drugs" and "sustainable heterocyclic synthesis" continue to rise, this compound remains at the forefront of interdisciplinary exploration.